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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066

Disclaimer: The use of Tetrabromoethylene for mineral separation is not common in modern
laboratory practice, with most references pointing to historical applications. The following
protocol is a generalized procedure for heavy liquid separation and must be adapted with
significant caution for use with Tetrabromoethylene, primarily due to its solid state at room
temperature and associated health risks. Researchers should consult comprehensive safety
data sheets and conduct a thorough risk assessment before handling this chemical. The more
commonly used heavy liquid for this density range is 1,1,2,2-Tetrabromoethane.

Introduction

Tetrabromoethylene (C2Bra) is a dense, halogenated organic compound that has been used
historically for the separation of minerals based on their specific gravity.[1] It is a solid at
standard temperature and pressure, which necessitates heating to its melting point to be used
as a heavy liquid.[1] This property distinguishes its use from other heavy liquids that are liquid
at ambient temperatures. The principle of separation relies on the density of molten
Tetrabromoethylene (estimated at approximately 2.76 g/cm?3) to separate minerals into "float"
and "sink" fractions.[1] Minerals with a density lower than that of the molten liquid will float,
while those with a higher density will sink.

Properties of Tetrabromoethylene

A summary of the key physical and chemical properties of Tetrabromoethylene is presented in
the table below. It is crucial to note that the density is an estimated value.
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Property Value

Chemical Formula C2Bra

Molar Mass 343.64 g/mol

Appearance Colorless crystals

Melting Point 50 °C (122 °F)

Boiling Point 226 °C (439 °F)

Estimated Density ~2.756 g/cm?3 (in molten state)
CAS Number 79-28-7

Data sourced from various chemical property databases.[1]

Health and Safety Precautions

Tetrabromoethylene is a hazardous substance and requires strict safety protocols.
 Toxicity: It is considered toxic, an irritant, and can have anesthetic effects.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat. Work should be conducted in a well-
ventilated fume hood.

o Handling Molten Tetrabromoethylene: The need to heat Tetrabromoethylene to its molten
state introduces additional hazards, including the risk of burns and increased vapor
pressure. Ensure stable heating and avoid overheating.

o Waste Disposal: Dispose of all waste containing Tetrabromoethylene in accordance with
local, state, and federal regulations for hazardous chemical waste.

Generalized Experimental Protocol for Mineral
Separation

This protocol outlines a general procedure. Specific parameters, especially temperature
control, must be optimized for the particular mineral suite being separated.
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4.1. Materials and Equipment

Tetrabromoethylene

Crushed and sieved mineral sample (ensure it is dry)
Heating mantle or hot plate with a temperature controller
Beaker or other suitable container for the molten liquid

Separatory funnel (if a suitable high-temperature stopcock is available) or a beaker with a
pouring spout

Stirring rod

Spatula

Buchner funnel and filter paper

Wash bottles with appropriate solvents (e.g., acetone or ethanol) for cleaning
Collection beakers for "float" and "sink" fractions

Drying oven

4.2. Procedure

e Preparation:

o Ensure the mineral sample is thoroughly dried to prevent frothing and splattering when
introduced to the hot liquid.

o The sample should be crushed and sieved to a consistent and appropriate particle size to
ensure proper liberation of the minerals.

e Melting Tetrabromoethylene:

o In a fume hood, place a suitable amount of Tetrabromoethylene crystals in a beaker on a
heating mantle.
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o Gently heat the crystals to just above the melting point (approximately 55-60°C) to ensure
the entire volume is liquid. Maintain this temperature throughout the experiment.

e Mineral Separation (Sink-Float Method):

o Slowly add the prepared mineral sample to the molten Tetrabromoethylene, stirring
gently to ensure all particles are wetted by the liquid.

o Allow the mixture to stand for a sufficient time for the separation to occur. Lighter minerals
will float to the surface, while denser minerals will sink to the bottom.

o The "float" fraction can be carefully decanted or skimmed off into a separate filter funnel.
o The "sink" fraction can then be separated by decanting the remaining liquid.
e Washing and Recovery:

o Thoroughly wash both the "float" and "sink" fractions with a suitable solvent (such as
acetone) to remove any residual Tetrabromoethylene.

o Collect the wash solvent for proper disposal or recovery of the dissolved
Tetrabromoethylene.

o Dry the separated mineral fractions in a drying oven at a low temperature.
e Cooling and Storage:

o Allow the molten Tetrabromoethylene to cool and solidify in a designated, labeled
container within the fume hood.

o Store in a cool, dry, and well-ventilated area away from incompatible materials.

Data Presentation

The results of the separation can be presented quantitatively by recording the weight of the
"float" and "sink" fractions.
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Visualization of the Experimental Workflow

The following diagram illustrates the generalized workflow for mineral separation using a heavy

liquid.
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Caption: Workflow for Mineral Separation Using Molten Tetrabromoethylene.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1617066?utm_src=pdf-body-img
https://www.benchchem.com/product/b1617066?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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